Cas no 1955515-50-0 (2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers
• CAS No: 1955515-50-0
• MF: C₁₄H₁₃FN₂O₃
• MW: 276.263026952744
• MDL: MFCD30180745
• CID: 4631289
• PubChem ID: 122360333
• Update Time: 2025-07-18

2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-fluorophenyl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid
• 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers

• MDL： MFCD30180745
• Inchi： 1S/C14H13FN2O3/c15-11-3-1-2-4-12(11)17-8-9(7-16-17)13-10(14(18)19)5-6-20-13/h1-4,7-8,10,13H,5-6H2,(H,18,19)
• InChI Key： YMMKNFMTCXHMIM-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)=O)C1C1=CN(C2=CC=CC=C2F)N=C1

Additional information on 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers

Introduction to 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers (CAS No. 1955515-50-0)

2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers (CAS No. 1955515-50-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a pyrazole ring, making it a promising candidate for various therapeutic applications. The mixture of diastereomers adds an additional layer of complexity and potential utility in drug development.

The chemical structure of 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid is particularly noteworthy due to its multifunctional nature. The presence of the fluorine atom in the phenyl group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug candidates. Additionally, the pyrazole ring is known for its bioactivity and ability to form hydrogen bonds, contributing to the compound's potential as a ligand for various biological targets.

Recent studies have highlighted the potential of 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The mixture of diastereomers has been found to have differential effects on these activities, suggesting that further optimization of the stereochemistry could lead to more effective therapeutic agents.

In the context of drug discovery, the ability to synthesize and characterize compounds like 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid is crucial. Advanced synthetic methods, such as those involving palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to produce this compound with high purity and yield. These methods not only facilitate the production of the desired diastereomers but also allow for the exploration of structural modifications that could enhance its pharmacological properties.

The biological evaluation of 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid has revealed several key findings. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and tumor growth. These findings suggest that this compound could be a valuable lead for developing new anti-inflammatory and anti-cancer drugs.

The mixture of diastereomers in 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid presents both challenges and opportunities in drug development. While the presence of multiple stereoisomers can complicate pharmacokinetic and pharmacodynamic studies, it also provides a rich source of structural diversity that can be exploited for optimizing drug efficacy and safety. Ongoing research is focused on understanding the specific biological activities associated with each diastereomer and identifying strategies to control their relative proportions during synthesis.

In conclusion, 2-1-(2-fluorophenyl)-1H-pyrazol-4-yloxolane-3-carboxylic acid, Mixture of diastereomers (CAS No. 1955515-50-0) represents a promising area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs for treating inflammatory diseases and cancer.